Cas no 4538-37-8 (1,4-Diisocyanatobutane)

• Product Name: 1,4-Diisocyanatobutane
• CAS No: 4538-37-8
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD00075559
• CID: 334309
• PubChem ID: 24863093
• Update Time: 2025-04-19

1,4-Diisocyanatobutane Chemical and Physical Properties

Names and Identifiers

• Butane,1,4-diisocyanato-
• 1,4-DIISOCYANATOBUTANE
• 1,4-bisisocyanatobutane
• 1,4-butanediisocyanate
• 1,4-diisocyanato-butane
• 1,4-tetramethylene diisocyanate
• Butane,1,4-diisocyanato
• butane-1,4-diisocyanate
• Tetramethylene diisocyanate
• 1,4-Diisocyanatobutane

• MDL： MFCD00075559
• Inchi： 1S/C6H8N2O2/c9-5-7-3-1-2-4-8-6-10/h1-4H2
• InChI Key： OVBFMUAFNIIQAL-UHFFFAOYSA-N
• SMILES： O=C=NCCCCN=C=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• Color/Form: Light yellow transparent liquid
• Density: 1.105 g/mL at 25 °C(lit.)
• Melting Point: 0°C
• Boiling Point: 102-104 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: n20/D 1.453
• PSA: 58.86000
• LogP: 0.43820
• Solubility: Not determined

1,4-Diisocyanatobutane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S27-S37-S39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22